Cas no 927679-54-7 (rel-(1R,5S,6r)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-6-carboxylic acid)

Technical Introduction: rel-(1R,5S,6r)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-6-carboxylic acid is a bicyclic carboxylic acid derivative featuring a rigid azabicyclo[3.1.0]hexane scaffold with a tert-butoxycarbonyl (Boc) protecting group. This structure imparts stereochemical stability and synthetic versatility, making it valuable in medicinal chemistry and peptide synthesis. The Boc group enhances solubility and facilitates selective deprotection under mild acidic conditions. The strained bicyclic framework offers conformational constraint, which can be leveraged to modulate bioactivity in drug design. Its carboxylic acid functionality allows for further derivatization, enabling applications in linker chemistry or as a chiral building block. The product is typically characterized by high purity and well-defined stereochemistry, ensuring reproducibility in research and development.
rel-(1R,5S,6r)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-6-carboxylic acid structure
927679-54-7 structure
Product Name:rel-(1R,5S,6r)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
CAS No:927679-54-7
MF:C11H17NO4
MW:227.2569835186
MDL:MFCD12198680
CID:69533
PubChem ID:39871576
Update Time:2025-06-07

rel-(1R,5S,6r)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (1alpha,5alpha,6alpha)-3-Azabicyclo[3.1.0]hexane-3,6-dicarboxylic acid 3-(tert-butyl) ester
    • (1R,5S,6r)-3-(tert-Butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
    • (1R,5S)-3-[(2-methylpropan-2-yl)oxycarbonyl]-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
    • (1R,5S,6R)-3-(tert-butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-6-carboxylic acid(1R,5S,6R)-3-(tert-butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
    • (1S,5R)-3-tert-Butoxycarbonyl-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
    • 3-Azabicyclo[3.1.0]hexane-3,6-dicarboxylic acid, 3-(1,1-dimethylethyl) ester, (1α,5α,6α)-
    • cis-3-(tert-butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
    • (1R*,5S*,6r*)-3-(tert-butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-6-carboxylic acid(SALTDATA: FREE)
    • (1R,5S,6S)-3-(TERT-BUTOXYCARBONYL)-3-AZABICYCLO[3.1.0]HEXANE-6-CARBOXYLIC ACID
    • (1R,5S)-3-(tert-butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
    • EXO-3-BOC-3-AZABICYCLO[3.1.0]HEXANE-6-CARBOXYLIC ACID
    • exo-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
    • endo-3-[(tert-butoxy)carbonyl]-3-azabic
    • 3-(1,1-Dimethylethyl) (1α,5α,6α)-3-azabicyclo[3.1.0]hexane-3,6-dicarboxylate (ACI)
    • rel-(1R,5S,6r)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
    • exo-3-(tert-butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
    • rel-(1R,5S,6s)-3-(tert-butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
    • AKOS025311342
    • W14273
    • Z414834464
    • endo-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
    • CS-0035497
    • (1R,5S,6R)-3-BOC-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
    • 3-Azabicyclo[3.1.0]hexane-3,6-dicarboxylic acid, 3-(1,1-dimethylethyl) ester, (1alpha,5alpha,6alpha)-
    • SCHEMBL9934208
    • (Meso-1R,5S,6S)-3-(Tert-Butoxycarbonyl)-3-Azabicyclo[3.1.0]Hexane-6-Carboxylic Acid
    • GYEQQDCMLKKYGG-DHBOJHSNSA-N
    • (MESO-1R,5S,6R)-3-(TERT-BUTOXYCARBONYL)-3-AZABICYCLO[3.1.0]HEXANE-6-CARBOXYLIC ACID
    • (1S,5R)-3-[(2-methylpropan-2-yl)oxycarbonyl]-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
    • endo-3-boc-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
    • MFCD12198680
    • DTXSID00653858
    • 1401464-07-0
    • CS-0036377
    • AKOS015949518
    • 3-Azabicyclo[3.1.0]hexane-3,6-dicarboxylic acid, 3-(1,1-dimethylethyl) ester, (1alpha,5alpha,6beta)-
    • J-500484
    • (1R,5S,6s)-3-(tert-Butoxycarbonyl)-3-azabicyclo-[3.1.0]hexane-6-carboxylic acid
    • 3-AZABICYCLO[3.1.0]HEXANE-3,6-DICARBOXYLIC ACID, 3-(1,1-DIMETHYLETHYL) ESTER, (1R,5S)-
    • exo-3-Boc-3-Azabicyclo[3.1.0]hexane-6-carboxylic acid racemate
    • ALBB-022621
    • AS-32683
    • MFCD12198805
    • Endo-(1R,5S,6S)-3-(tert-butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
    • CS1608
    • SB10659
    • 927679-54-7
    • EN300-55188
    • AKOS024463241
    • W14300
    • BGC46407
    • (1Alpha,5alpha,6alpha)-3-azabicyclo[3.1.0]hexane-3,6-dicarboxylic acid 3-(tert-butyl)ester
    • AC-31178
    • AS-46534
    • (1R,5S,6R)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
    • ENDO-3-(TERT-BUTOXYCARBONYL)-3-AZABICYCLO[3.1.0]HEXANE-6-CARBOXYLIC ACID
    • SCHEMBL9934205
    • rel-(1R,5S,6r)-3-(tert-Butoxycarbonyl)-3-azabicyclo[3.1.0]hexane-6-carboxylic acid
    • SCHEMBL22074771
    • MDL： MFCD12198680
    • Inchi： 1S/C11H17NO4/c1-11(2,3)16-10(15)12-4-6-7(5-12)8(6)9(13)14/h6-8H,4-5H2,1-3H3,(H,13,14)/t6-,7+,8+
    • InChI Key： GYEQQDCMLKKYGG-JIGDXULJSA-N
    • SMILES： C([C@@H]1[C@H]2CN(C[C@@H]12)C(=O)OC(C)(C)C)(=O)O

Computed Properties

  • Exact Mass: 227.11600
  • Monoisotopic Mass: 227.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.276
  • Boiling Point: 355.9℃ at 760 mmHg
  • Flash Point: 169°C
  • Refractive Index: 1.537
  • PSA: 66.84000
  • LogP: 1.12180

rel-(1R,5S,6r)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-6-carboxylic acid Security Information

rel-(1R,5S,6r)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-6-carboxylic acid Pricemore >>

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rel-(1R,5S,6r)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-6-carboxylic acid Production Method

Production Method 1

134575-37-4 134575-37-4
927679-54-7 927679-54-7
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  0 °C; 3 h, rt
Reference
Preparation of novel 6-pyrazolylamido-3-substituted azabicyclo[3.1.0]hexane compounds as calcium channel inhibitors
, United States, , ,

Production Method 2

134575-37-4 134575-37-4
927679-54-7 927679-54-7
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  12 h, 25 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 4 - 5
Reference
Quinazoline derivatives as tyrosine kinase inhibitor, compositions, methods of making them and their use
, World Intellectual Property Organization, , ,

Production Method 3

134575-37-4 134575-37-4
927679-54-7 927679-54-7
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol ,  Water ;  0 °C; 3 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Synthesis and evaluation of 6-pyrazoylamido-3N-substituted azabicyclo[3,1,0]hexane derivatives as T-type calcium channel inhibitors for treatment of neuropathic pain
Kim, Jung Hyun; Nam, Ghilsoo, Bioorganic & Medicinal Chemistry, 2016, 24(21), 5028-5035

Production Method 4

419572-18-2 419572-18-2
927679-54-7 927679-54-7
Reaction Conditions
1.1 Reagents: Pyridinium chlorochromate Solvents: Dimethylformamide ;  16 h
1.2 Reagents: Water
Reference
Preparation of azabicyclohexane derivatives for treating diabetes mellitus and metabolic disorders
, China, , ,

Production Method 5

927679-54-7 927679-54-7
Reaction Conditions
Reference
Preparation of pyridine-3-sulfonamide derivatives as amine oxidase copper containing 3 (AOC3) inhibitors and pharmaceutical compositions and uses thereof
, World Intellectual Property Organization, , ,

rel-(1R,5S,6r)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-6-carboxylic acid Raw materials

rel-(1R,5S,6r)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-6-carboxylic acid Preparation Products

rel-(1R,5S,6r)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-6-carboxylic acid Related Literature

927679-54-7 (rel-(1R,5S,6r)-3-[(tert-butoxy)carbonyl]-3-azabicyclo[3.1.0]hexane-6-carboxylic acid) Related Products

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